Cas no 112408-26-1 (2-(3-phenyl-1H-1,2,4-triazol-5-yl)sulfanylacetaldehyde)

• Product Name: 2-(3-phenyl-1H-1,2,4-triazol-5-yl)sulfanylacetaldehyde
• CAS No: 112408-26-1
• MF: C₁₀H₉N₃OS
• MW: 219.262960195541
• CID: 3617860
• PubChem ID: 56807081
• Update Time: 2025-10-29

2-(3-phenyl-1H-1,2,4-triazol-5-yl)sulfanylacetaldehyde Chemical and Physical Properties

Names and Identifiers

• Acetaldehyde, [(5-phenyl-1H-1,2,4-triazol-3-yl)thio]-
• Acetaldehyde, 2-[(3-phenyl-1H-1,2,4-triazol-5-yl)thio]-
• 2-(3-phenyl-1H-1,2,4-triazol-5-yl)sulfanylacetaldehyde
• EN300-26577902
• 112408-26-1
• Z1263714211
• 2-[(3-phenyl-1H-1,2,4-triazol-5-yl)sulfanyl]acetaldehyde
• AKOS030703357
• 2-[(5-Phenyl-1H-1,2,4-triazol-3-yl)sulfanyl]acetaldehyde

• Inchi： 1S/C10H9N3OS/c14-6-7-15-10-11-9(12-13-10)8-4-2-1-3-5-8/h1-6H,7H2,(H,11,12,13)
• InChI Key： DPRHRIBQSDVWII-UHFFFAOYSA-N
• SMILES： C(=O)CSC1NN=C(C2=CC=CC=C2)N=1

Computed Properties

• Exact Mass: 219.04663309Da
• Monoisotopic Mass: 219.04663309Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 83.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-(3-phenyl-1H-1,2,4-triazol-5-yl)sulfanylacetaldehyde

Comprehensive Overview of 2-(3-phenyl-1H-1,2,4-triazol-5-yl)sulfanylacetaldehyde (CAS No. 112408-26-1)

The compound 2-(3-phenyl-1H-1,2,4-triazol-5-yl)sulfanylacetaldehyde (CAS No. 112408-26-1) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. This molecule features a unique combination of a 1,2,4-triazole core and a sulfanylacetaldehyde moiety, making it a versatile intermediate for synthesizing more complex structures. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery, enzyme inhibition, and catalyst design.

One of the most intriguing aspects of 2-(3-phenyl-1H-1,2,4-triazol-5-yl)sulfanylacetaldehyde is its role in the development of novel heterocyclic compounds. Heterocycles are a cornerstone of modern pharmaceuticals, and the 1,2,4-triazole ring system is particularly notable for its bioactivity. Recent studies have explored its utility in designing antimicrobial agents and anti-inflammatory drugs, aligning with the growing demand for new therapeutic solutions in a post-pandemic world. Additionally, its structural features make it a candidate for green chemistry applications, as researchers seek sustainable alternatives in synthetic pathways.

From a synthetic chemistry perspective, CAS No. 112408-26-1 serves as a valuable building block for click chemistry reactions, which are widely used in bioconjugation and polymer science. The presence of both a sulfanyl group and an aldehyde functionality allows for diverse chemical modifications, enabling the creation of customized molecules for specific industrial or academic needs. This adaptability has led to increased interest in its structure-activity relationships (SAR), particularly in optimizing drug-like properties.

In the context of AI-driven drug discovery, 2-(3-phenyl-1H-1,2,4-triazol-5-yl)sulfanylacetaldehyde has been flagged as a promising scaffold for virtual screening. Computational models often highlight its balanced lipophilicity and hydrogen-bonding capacity, which are critical for bioavailability. As the pharmaceutical industry embraces machine learning for lead optimization, this compound’s relevance continues to rise. Furthermore, its potential in crop protection formulations has sparked interest in agrochemical R&D, addressing global challenges like food security.

Environmental and regulatory considerations also play a role in the discourse around CAS No. 112408-26-1. With increasing scrutiny on chemical safety, researchers are investigating its biodegradability and ecotoxicological profile. These studies are essential for ensuring compliance with REACH and other international standards, which are top priorities for manufacturers and end-users alike. The compound’s stability under various conditions further enhances its appeal for industrial applications.

Looking ahead, the demand for 2-(3-phenyl-1H-1,2,4-triazol-5-yl)sulfanylacetaldehyde is expected to grow, driven by its multifaceted utility and alignment with cutting-edge research trends. Whether in peptide mimetics, metal-organic frameworks (MOFs), or photocatalysis, this compound exemplifies the intersection of innovation and practicality. For suppliers and researchers, staying informed about its latest applications and synthetic protocols is crucial to leveraging its full potential.